Cas no 870653-45-5 (PAP-1)

PAP-1 Properties

Names and Identifiers

• 5-(4-Phenoxybutoxy)psoralen
• 4-(4-Phenoxybutoxy)-7H-furo[3,2-g][1]benzopyran-7-one
• 4-(4-phenoxybutoxy)furo[3,2-g]chromen-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-(4-phenoxybutoxy)-
• PAP-1
• PAP 1
• 4-(4-phenoxybutoxy)-7H-furo[3,2-g]chromen-7-one
• A62C114Q0Q
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-(4-phenoxybutoxy)-
• C21H18O5
• 5-(4-Phenoxybutoxy)psoralen;4-(4-Phenoxybutoxy)-7H-furo[3,2-g]chromen-7-one
• 5-(4-phenoxybutoxy) psoralen
• GTPL2554
• KINMYBBFQRSVLL-UHFFFAOYSA-N
• HMS3741O03
• 4-(4-Phenoxybutoxy)-7H-furo[3,2-g][1]benzopyran-7-one (ACI)
• PAP 1 (inhibitor)
• 870653-45-5
• BDBM50279106
• AC-1703
• DTXSID80461776
• UNII-A62C114Q0Q
• AKOS015920200
• BCP07288
• CS-0299
• NCGC00165872-01
• PAP-1?
• 5-(4-Phenoxybutoxy)psoralen, >=98% (HPLC), solid
• 4-[4-(phenoxy)butoxy]furo[3,2-g]chromen-7-one
• AS-77
• BRD-K62427771-001-01-0
• AS-30928
• CHEMBL444449
• 4-(4-Phenoxybutoxy)-7H-furo[3,2-g][1]benzopyran-7-on
• SPS-4251
• HY-10015
• Q27073964
• EX-A6140
• SCHEMBL2585454
• DA-76588
• +Expand

• MDL： MFCD11114059
• InChIKey： KINMYBBFQRSVLL-UHFFFAOYSA-N
• Inchi： 1S/C21H18O5/c22-20-9-8-16-19(26-20)14-18-17(10-13-24-18)21(16)25-12-5-4-11-23-15-6-2-1-3-7-15/h1-3,6-10,13-14H,4-5,11-12H2
• SMILES： O=C1C=CC2C(=CC3=C(C=2OCCCCOC2C=CC=CC=2)C=CO3)O1

Computed Properties

• Exact Mass: 350.115424g/mol
• Surface Charge: 0
• XLogP3: 4.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 350.115424g/mol
• Monoisotopic Mass: 350.115424g/mol
• Topological Polar Surface Area: 57.9Ų
• Heavy Atom Count: 26
• Complexity: 499
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.77720
• PSA: 61.81000
• Refractive Index: 1.618
• Boiling Point: 555.8°C at 760 mmHg
• Melting Point: No data available
• Flash Point: 289.9°C
• Solubility: DMSO: 9 mg/mL
• Color/Form: White solid
• Sensitiveness: Sensitive to light
• Density: 1.269

PAP-1 Security Information

• Symbol: GHS08
• WGK Germany：3
• Safety Instruction： S22; S36/37; S45
• Risk Phrases：R42/43
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H334
• Warning Statement： P261,P342+P311
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 42/43
• Signal Word：Danger

PAP-1 Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%